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Compound of Interest

Compound Name: N-(2-Methoxyphenyl)acetamide

Cat. No.: B159678

An In-Depth Technical Guide to N-(2-Methoxyphenyl)acetamide: Synthesis, Properties, and
Applications as a Versatile Chemical Scaffold

Abstract

N-(2-Methoxyphenyl)acetamide, also widely known by its common synonym o-acetanisidide,
is a valuable organic compound characterized by a methoxy-substituted phenyl ring linked to
an acetamide group. While not extensively documented as a pharmacologically active agent
itself, its true significance in the scientific community lies in its role as a versatile and readily
accessible synthetic intermediate. This guide provides an in-depth exploration of its chemical
identity, synthesis, and characterization. Furthermore, it delves into its utility as a foundational
scaffold for the development of novel molecules in medicinal chemistry, materials science, and
bio-sensing, offering a Senior Application Scientist's perspective on its practical application and
potential.

Core Identity: Nomenclature and Physicochemical
Profile

Precise identification is the cornerstone of any chemical research. N-(2-
Methoxyphenyl)acetamide is systematically identified by the International Union of Pure and
Applied Chemistry (IUPAC) as N-(2-methoxyphenyl)acetamide[1][2]. Its universal identifier in
chemical literature and databases is its CAS Registry Number: 93-26-5[1][2][3][4].
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Due to its historical and widespread use, the compound is known by numerous synonyms,
which researchers may encounter in older literature or commercial listings.

Common Synonyms:

o-Acetanisidide[1][3][4]

2-Methoxyacetanilide[1][2]

o-Methoxyacetanilide[1][4]

N-Acetyl-o-anisidine[2]

2-(Acetylamino)anisole[2]

The compound's physical and chemical properties are critical for its application in synthesis,
determining appropriate solvent systems, reaction conditions, and purification methods.

Table 1: Physicochemical Properties of N-(2-Methoxyphenyl)acetamide | Property | Value |
Source(s) | | :--- | :--- | :--- | | Molecular Formula | CoH1:NOz2 |[1][5] | | Molecular Weight | 165.19
g/mol [[1][4][5] | | Appearance | White to off-white crystalline powder |[3][6] | | Melting Point | 70-
74 °C (lit.) [[3][4][6] | | Boiling Point | 303-305 °C (lit.) |[3][4][6] | | Solubility | Slightly soluble in
water[7]. Soluble in ethanol, ether, acetic acid[6], DMSO, and acetone. | | XLogP3 (Computed)|
1.1 |[1][2] | | pKa (Predicted) | 14.50 + 0.70 |[8] |

Synthesis and Mechanistic Insights

The most reliable and straightforward synthesis of N-(2-Methoxyphenyl)acetamide is the N-
acetylation of 2-methoxyaniline (o-anisidine). This reaction is a classic example of nucleophilic
acyl substitution.

Causality in Experimental Design

The selection of acetic anhydride as the acetylating agent is deliberate. It is more reactive than
acetic acid, allowing the reaction to proceed efficiently under mild conditions, yet it is safer and
easier to handle than the highly reactive and corrosive acetyl chloride. The reaction is typically
exothermic; therefore, controlling the initial addition of the aniline to the anhydride is crucial to
prevent overheating and the formation of byproducts. The final heating step ensures the
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reaction goes to completion. The workup procedure involving quenching on ice serves a dual
purpose: it precipitates the organic product, which has low solubility in water, and hydrolyzes
any remaining acetic anhydride.

Reaction Mechanism: Nucleophilic Acyl Substitution

The underlying mechanism involves the nitrogen atom of the 2-methoxyaniline's amino group,
acting as a nucleophile, attacking one of the electrophilic carbonyl carbons of acetic
anhydride[3]. This forms a tetrahedral intermediate, which then collapses, eliminating a
molecule of acetic acid as a leaving group to yield the stable amide product[3].
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Fig 1. Mechanism of N-acetylation
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Fig 2. Laboratory Synthesis Workflow

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 7. Synthesis and evaluation of antimicrobial, antitubercular and anticancer activities of 2-(1-
benzoyl-1H-benzo[d]imidazol-2-ylthio)-N-substituted acetamides - PMC
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o 8. Cas 93-26-5,N-(2-Methoxyphenyl)acetamide | lookchem [lookchem.com]

» To cite this document: BenchChem. [N-(2-Methoxyphenyl)acetamide IUPAC name and
synonyms]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159678#n-2-methoxyphenyl-acetamide-iupac-name-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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